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The table below outlines the main types of compounds found in Alnus nepalensis and their reported

pharmacological activities, based on recent scientific studies.

Compound Class /

Specific Compounds

Biological Activities

Key Findings & Mechanisms

Diarylheptanoids (general

class) [1]

Hirsutanonol 5-O-B-D-

glucopyranoside [1]

Oregonin [1]

Platyphylloside [1]

Alnus Dimer [3]

Anti-inflammatory,
Antioxidant, Anti-
filarial [2] [1]

Anti-inflammatory [1]

Anti-inflammatory,

Antioxidant [1]

Anti-inflammatory [1]

Anti-parasitic [3]

Characteristic 1,7-diphenylheptane skeleton;
dominant and most studied class in Alnus
species.

Inhibits production of pro-inflammatory
cytokines (TNF-a, IL-6) by suppressing NF-kB
activation in macrophages.

Shows significant inhibition of TNF-a and IL-6
production; reduces inflammation in murine
endotoxic shock model.

Co-treatment with other diarylheptanoids
exhibits synergistic inhibition of pro-
inflammatory cytokines.

A unique dimeric diarylheptanoid;
demonstrated potent macrofilaricidal and
microfilaricidal activity in vitro.
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Compound Class / i i - - .
Biological Activities  Key Findings & Mechanisms

Specific Compounds

Methanol Extract Antioxidant, Exhibited significant DPPH free radical

(containing multiple Antibacterial [4] scavenging activity (ICso = 4.838 ug/mL) and

diarylheptanoids) [4] effectiveness against A. baumannii and P.
mirabilis.

Experimental Insights & Protocols

For research and development purposes, here are the methodologies used in key studies on Alnus nepalensis

extracts.

e Extraction & Identification: A standardized diarylheptanoid-rich extract (ANB) was prepared by
extracting dried leaves with methanol, followed by fractionation with dichloromethane. Compounds
were isolated and characterized using HPLC-MS and spectral analysis [1].

¢ In Vitro Anti-inflammatory Assay:

o Model: Lipopolysaccharide (LPS)-induced inflammation in murine macrophage cell lines (RAW
264.7) and primary peritoneal macrophages [1].

o Measurement: Production of nitric oxide (NO) and pro-inflammatory cytokines (TNF-a, IL-6)
was measured using Griess reagent and ELISA, respectively. The mechanism was confirmed
by analyzing NF-kB-p65 protein levels via western blot [1].

¢ In Vivo Efficacy Study:

o Model: LPS-induced endotoxic shock in mice [1].

o Protocol: Mice were pre-treated with the extract (ANB, 50 mg/kg) orally for 7 days before a
single LPS injection. Serum levels of TNF-a and IL-6 were measured to assess the anti-
inflammatory response [1].

e Antioxidant Activity Assay:

o Method: DPPH (1,1-diphenyl-2-picrylhydrazyl) free radical scavenging assay [4].

o Procedure: The free radical scavenging potential of the methanolic extract was measured and
reported as ICso value, compared to a standard ascorbic acid [4].

Proposed Anti-inflammatory Mechanism of Action

Based on the research, the following diagram illustrates the proposed mechanism through which

diarylheptanoids from Alnus nepalensis exert their anti-inflammatory effects.
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Alnus nepalensis

Inhibits

Click to download full resolution via product page

Proposed anti-inflammatory mechanism of diarylheptanoids from Alnus nepalensis involves inhibition of the

NF-kB signaling pathway.

Interpretation and Research Implications

The evidence clearly establishes Alnus nepalensis as a rich source of pharmacologically active
diarylheptanoids with significant anti-inflammatory and antioxidant potential. However, the specific

compound "Rubranol"” is not highlighted in the current literature on this species.

¢ Focus on Characterized Compounds: For your research, the most promising leads from Alnus
nepalensis are Oregonin, Platyphylloside, and Hirsutanonol 5-O-B-D-glucopyranoside, which
have documented experimental protocols and mechanistic data [1].
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e Potential for Species-Specific Variation: "Rubranol” and its glycosides are reported in other
species within the Alnus genus, such as Alnus japonica [3] [5]. Its absence in literature on Alnus
nepalensis may indicate a difference in the chemical profile between species.

¢ Recommendation for Further Research: To confirm the presence of Rubranol in Alnus nepalensis,
a targeted phytochemical investigation using techniques like LC-MS or NMR, with reference
standards, would be necessary.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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